Cas no 1352395-51-7 (7-Fluoro-3-iodo-5-nitroindazole)

• Product Name: 7-Fluoro-3-iodo-5-nitroindazole
• CAS No: 1352395-51-7
• MF: C₇H₃FIN₃O₂
• MW: 307.020496606827
• MDL: MFCD20923202
• CID: 5096274
• PubChem ID: 123135627
• Update Time: 2026-03-02

7-Fluoro-3-iodo-5-nitroindazole Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3-iodo-5-nitroindazole
• 7-Fluoro-3-iodo-5-nitro-1H-indazole
• 7-fluoro-3-iodo-5-nitro-2H-indazole
• SY323173
• D84874
• CS-0310106
• BS-43673
• 1352395-51-7
• MFCD20923202

• MDL： MFCD20923202
• Inchi： 1S/C7H3FIN3O2/c8-5-2-3(12(13)14)1-4-6(5)10-11-7(4)9/h1-2H,(H,10,11)
• InChI Key： LXKOYGLPPQSSKF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2F)C(I)=N1

Computed Properties

• Exact Mass: 306.92540g/mol
• Monoisotopic Mass: 306.92540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.5Ų

Additional information on 7-Fluoro-3-iodo-5-nitroindazole

Introduction to 7-Fluoro-3-iodo-5-nitroindazole (CAS No. 1352395-51-7)

7-Fluoro-3-iodo-5-nitroindazole (CAS No. 1352395-51-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in drug development. The presence of both fluorine and iodine substituents, along with the nitro group, endows it with distinct chemical reactivity and potential biological activity, making it a subject of intense interest for scientists and researchers.

The structural formula of 7-Fluoro-3-iodo-5-nitroindazole consists of an indazole core, which is a heterocyclic aromatic compound. The fluorine atom at the 7-position and the iodine atom at the 3-position introduce electrophilic centers, while the nitro group at the 5-position contributes to its reactivity and potential pharmacological effects. This combination of substituents makes the compound a versatile intermediate in organic synthesis and a potential precursor for various pharmacologically active molecules.

In recent years, there has been a surge in research focused on indazole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. Among these, compounds with fluorine and iodine substituents have been particularly studied for their enhanced bioavailability and metabolic stability. The nitro group further enhances the compound's reactivity, allowing for further functionalization and modification to tailor its pharmacological properties.

The synthesis of 7-Fluoro-3-iodo-5-nitroindazole involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the indazole core, followed by selective substitution at the 3-, 5-, and 7-positions. The introduction of the fluorine atom is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, while the iodination is typically performed using iodinating agents such as N-Iodosuccinimide (NIS). The nitration step introduces the nitro group at the 5-position, requiring precise control to avoid over-nitration or decomposition.

The significance of 7-Fluoro-3-iodo-5-nitroindazole in medicinal chemistry is underscored by its potential as a building block for more complex drug molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced therapeutic efficacy. For instance, studies have demonstrated that derivatives of this compound exhibit potent antimicrobial activity against resistant strains of bacteria. This has been attributed to the ability of these derivatives to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways involved in bacterial metabolism.

In addition to its antimicrobial properties, 7-Fluoro-3-iodo-5-nitroindazole has shown promise in anti-inflammatory applications. In preclinical studies, it has been observed to modulate inflammatory pathways by inhibiting key cytokines and enzymes involved in the inflammatory response. These findings suggest that this compound could be a valuable asset in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's potential in oncology is another area of active research. Preliminary studies indicate that derivatives of 7-Fluoro-3-iodo-5-nitroindazole can selectively target cancer cells by inhibiting critical signaling pathways involved in tumor growth and progression. Furthermore, its ability to undergo further functionalization allows researchers to design molecules that can specifically interact with cancer cell receptors, leading to improved targeted therapy.

The use of computational methods has also played a crucial role in understanding the pharmacological properties of 7-Fluoro-3-iodo-5-nitroindazole. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives.

The future prospects for 7-Fluoro-3-iodo-5-nitroindazole are bright, with ongoing research aimed at optimizing its synthesis and exploring new therapeutic applications. Advances in synthetic methodologies will enable the production of this compound on a larger scale, facilitating further preclinical and clinical studies. Additionally, interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology are expected to yield novel derivatives with enhanced pharmacological properties.

In conclusion, 7-Fluoro-3-idо-5-nitро-indazole (CAS No. 1352395-51-7) stands as a remarkable example of how structural modifications can lead to significant advancements in drug development. Its unique combination of substituents makes it a versatile intermediate with broad therapeutic potential. As research continues to uncover new applications for this compound, it is poised to make substantial contributions to pharmaceutical science and medicine.